ALUMINUM DICHLOROHYDREX PEG

Specification

• CAS No.: 173720-80-4
• Molecular Formula: C15H26N2O6
• Molecular Weight: 0

Introduction

Chemical Composition and Structure

Molecular Composition

Aluminum Dichlorohydrex PEG is a coordination complex where aluminum dichlorohydrate (a hydrated aluminum chloride derivative) reacts with polyethylene glycol (PEG). The reaction displaces some of the water molecules coordinated to the aluminum ion with PEG molecules. This modification alters the physical and chemical properties of the compound, enhancing its solubility and bioavailability for cosmetic applications.

The general formula for Aluminum Dichlorohydrex PEG can be expressed as:

$$\text{Al}_n(\text{OH})_m(\text{Cl})_{3n-m} \cdot \text{PEG}$$

where $n$, $m$, and the degree of polymerization of PEG vary depending on the specific formulation.

Physical Properties

The compound is typically a white or off-white powder that is soluble in water. Its hygroscopic nature allows it to absorb moisture from the environment, which is beneficial for its application in antiperspirants. The molecular weight of the compound depends on the degree of polymerization of PEG used in its synthesis.

Mechanism of Action

Aluminum Dichlorohydrex PEG functions by forming a gel-like plug within sweat ducts when applied topically. This plug temporarily blocks sweat secretion while allowing normal skin respiration. The inclusion of PEG enhances the compound's ability to spread evenly across the skin surface and improves its compatibility with other cosmetic ingredients.

Applications in Personal Care Products

Antiperspirants

Aluminum Dichlorohydrex PEG is primarily used as an active ingredient in antiperspirants due to its ability to reduce perspiration effectively. It achieves this by interacting with sweat to form insoluble complexes that block sweat glands temporarily. This property makes it a preferred choice for high-performance antiperspirant formulations.

Deodorants

In addition to reducing sweat, Aluminum Dichlorohydrex PEG helps mask body odors by inhibiting bacterial growth on the skin surface. Bacteria are responsible for breaking down sweat into odor-causing compounds, and this ingredient minimizes their activity.

Astringents

The compound also acts as an astringent by contracting and tightening skin tissues. This property is particularly useful in products designed for oily or acne-prone skin.

Environmental Impact

Aquatic Toxicity

Studies have shown that aluminum compounds can accumulate in aquatic environments, potentially affecting aquatic organisms' health over time. Proper disposal methods are crucial to mitigate these risks.

Emerging Research Findings

Enhanced Formulations

Recent patents have explored modifications to Aluminum Dichlorohydrex PEG to improve its efficacy and reduce potential side effects. For example, incorporating glycerin into formulations has been shown to enhance skin compatibility while maintaining antiperspirant activity.

Alternative Uses

Beyond cosmetics, researchers are investigating potential applications of Aluminum Dichlorohydrex PEG in drug delivery systems due to its ability to form stable complexes with various pharmaceutical agents.